Cas no 139326-43-5 (Acetic acid, [(2-nitrophenyl)sulfinyl]-, 1-methylethyl ester)

Acetic acid, [(2-nitrophenyl)sulfinyl]-, 1-methylethyl ester structure
139326-43-5 structure
Product Name:Acetic acid, [(2-nitrophenyl)sulfinyl]-, 1-methylethyl ester
CAS No:139326-43-5
MF:C11H13NO5S
MW:271.289622068405
CID:1266412
PubChem ID:1543563
Update Time:2025-04-20

Acetic acid, [(2-nitrophenyl)sulfinyl]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(2-nitrophenyl)sulfinyl]-, 1-methylethyl ester
    • 139326-43-5
    • AKOS002688495
    • 2-Nitrophenylsulfinyl-acetic acid, isopropyl est
    • Acetic acid, ((2-nitrophenyl)sulfinyl)-, 1-methylethyl ester
    • DTXSID70874210
    • Inchi: 1S/C11H13NO5S/c1-8(2)17-11(13)7-18(16)10-6-4-3-5-9(10)12(14)15/h3-6,8H,7H2,1-2H3
    • InChI Key: JACZKCHRLPESEQ-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OC(C)C)(C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 271.05149
  • Monoisotopic Mass: 271.05144369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 86.51
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